ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate

• IUPAC Name: ethyl 3-[(4-methoxyphenyl)sulfonylamino]-4-methylbenzoate
• InChI: InChI=1S/C17H19NO5S/c1-4-23-17(19)13-6-5-12(2)16(11-13)18-24(20,21)15-9-7-14(22-3)8-10-15/h5-11,18H,4H2,1-3H3
• InChI Key: WWPMMWXRDVEVHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C)NS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

Ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate, also known as E7046, is a chemical compound that has attracted significant attention in the field of scientific research due to its potential therapeutic applications. E7046 is a small molecule inhibitor of interleukin-27 (IL-27), a cytokine that plays a critical role in immune regulation and inflammatory responses. In

Mechanism of Action

Ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate binds to the IL-27 receptor and prevents the activation of downstream signaling pathways that are involved in immune regulation and inflammatory responses. Specifically, ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate inhibits the phosphorylation of STAT1 and STAT3, which are transcription factors that play a critical role in the regulation of immune responses.
Biochemical and Physiological Effects
In preclinical studies, ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been shown to reduce inflammation and improve disease outcomes in animal models of cancer, autoimmune disorders, and inflammatory diseases. ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate has also been shown to enhance the anti-tumor effects of chemotherapy and radiation therapy in animal models of cancer. Additionally, ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been shown to modulate immune responses and promote the development of memory T cells, which are important for long-term immunity.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate is its specificity for IL-27, which reduces the potential for off-target effects. Additionally, ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been shown to have good pharmacokinetic properties, including high oral bioavailability and low toxicity. However, one limitation of ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for the study of ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate. One area of interest is the development of combination therapies that include ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate and other immunomodulatory agents. Additionally, further studies are needed to explore the potential therapeutic applications of ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Finally, the development of more potent and selective IL-27 inhibitors may lead to improved therapeutic outcomes and reduced toxicity.

Scientific Research Applications

Ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been studied extensively for its potential therapeutic applications in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. IL-27 plays a critical role in regulating immune responses, and its dysregulation has been implicated in the development and progression of these diseases. By inhibiting IL-27, ethyl 3-{[(4-methoxyphenyl)sulfonyl]amino}-4-methylbenzoate has the potential to modulate immune responses and reduce inflammation.